Cas no 62924-31-6 (3-Buten-2-one,4-(4-methoxy-2,3,6-trimethylphenyl)-, (E)- (9CI))

• Product Name: 3-Buten-2-one,4-(4-methoxy-2,3,6-trimethylphenyl)-, (E)- (9CI)
• CAS No: 62924-31-6
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• MDL: MFCD00449197
• CID: 523088
• Update Time: 2026-04-29

3-Buten-2-one,4-(4-methoxy-2,3,6-trimethylphenyl)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one,4-(4-methoxy-2,3,6-trimethylphenyl)-, (E)- (9CI)
• (3E)-4-(4-methoxy-2,3,6-trimethylphenyl)but-3-en-2-one
• 1-(2,5,6-trimethyl-4-methoxyphenyl)-but-1-en-3-one
• 2-Butanone, 4-(4-methoxy-2,3,6-trimethylphenyl)-
• 4-(4-Methoxy-2,3,6-trimethylphenyl)-2-butanon
• 4-(4-methoxy-2,3,6-trimethylphenyl)-3-but
• 4-(4-methoxy-2,3,6-trimethylphenyl)-3E-buten-2-one
• 4-(4-methoxy-2,3,6-trimethylphenyl)but-3-en-2-one
• AC1MDE6H
• CTK1F2136
• STK370737
• (E)-(4-methoxy-2,3,6-trimethylphenyl)-3-buten-2-one

• MDL： MFCD00449197
• Inchi： InChI=1S/C14H18O2/c1-9-8-14(16-5)12(4)11(3)13(9)7-6-10(2)15/h6-8H,1-5H3/b7-6+
• InChI Key： NMRRLIHKRCVLLQ-VOTSOKGWSA-N
• SMILES： CC1=C(/C=C/C(=O)C)C(=C(C)C(=C1)OC)C

Computed Properties

• Exact Mass: 218.13100
• Monoisotopic Mass: 218.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.006
• Boiling Point: 347.4°C at 760 mmHg
• Flash Point: 149.1°C
• Refractive Index: 1.51
• PSA: 26.30000
• LogP: 3.22260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-Buten-2-one,4-(4-methoxy-2,3,6-trimethylphenyl)-, (E)- (9CI)

Introduction to 3-Buten-2-one,4-(4-methoxy-2,3,6-trimethylphenyl)-, (E)- (9CI) and Its Significance in Modern Chemical Research

The compound identified by the CAS number 62924-31-6, known as 3-Buten-2-one,4-(4-methoxy-2,3,6-trimethylphenyl)-, (E)- (9CI), represents a fascinating molecule with potential applications in various scientific domains. This compound, characterized by its unique structural and chemical properties, has garnered attention in recent years due to its role in pharmaceutical research and industrial applications.

3-Buten-2-one, also known as methyl vinyl ketone, is a key component in this molecule. Its presence contributes to the reactivity and versatility of the compound. The (E)-configuration of the double bond in the molecule enhances its interaction with biological systems, making it a valuable candidate for further study.

The 4-(4-methoxy-2,3,6-trimethylphenyl) moiety introduces a complex aromatic system into the molecule. This part of the structure is particularly intriguing because it contains multiple substituents that can influence the electronic properties and biological activity of the compound. The methoxy group at the para position relative to the trimethylphenyl ring adds an additional layer of functionality, which can be exploited for drug design and synthesis.

Recent research has highlighted the importance of trimethylphenyl groups in enhancing the stability and bioavailability of pharmaceutical compounds. The presence of three methyl groups at specific positions on the phenyl ring creates a sterically hindered environment that can protect sensitive functional groups from degradation. This feature makes 3-Buten-2-one,4-(4-methoxy-2,3,6-trimethylphenyl)-, (E)- (9CI) a promising candidate for developing novel therapeutic agents.

In addition to its structural complexity, this compound has shown potential in various chemical reactions. For instance, it can serve as an intermediate in the synthesis of more complex molecules through aldol condensation or Michael addition reactions. These reactions are fundamental in organic synthesis and are widely used in the production of fine chemicals and pharmaceuticals.

The 9CI notation indicates that this is one of several isomers that exist for this compound but isomerized under specific conditions. The configurational specificity of this molecule is crucial for understanding its reactivity and interactions with biological targets. Researchers have been exploring ways to manipulate these configurations to optimize the properties of interest.

One area where this compound has shown promise is in the development of bioactive molecules. The combination of a reactive aldehyde-like functionality and an aromatic system makes it an excellent scaffold for designing molecules that can interact with biological receptors or enzymes. For example, derivatives of this compound have been investigated for their potential as antimicrobial agents or anti-inflammatory drugs.

The role of computational chemistry has been instrumental in understanding the behavior of this molecule. Advanced computational methods allow researchers to predict how it will behave in different environments and how it might interact with biological targets. These predictions are often validated through experimental studies, providing a powerful tool for drug discovery.

The industrial significance of this compound cannot be overstated. Its structural features make it a versatile building block for more complex molecules used in various industries. For instance, it can be used in the synthesis of flavors and fragrances, where its unique aroma profile is highly valued. Additionally, its reactivity makes it useful in polymer chemistry, where it can contribute to creating materials with specific properties.

As research continues to evolve, new applications for 3-Buten-2-one,4-(4-methoxy-2,3,6-trimethylphenyl)-, (E)- (9CI) are likely to emerge. The intersection of organic chemistry with fields such as materials science and nanotechnology opens up exciting possibilities for innovative uses of this compound. By leveraging its unique properties, scientists may uncover new ways to address challenges across multiple sectors.

In conclusion,3-Buten-2-one, when functionalized as seen here with a complex aromatic system,(E)-configuration, offers significant potential for both academic research and industrial applications. Its structural features make it a valuable tool for chemists working on drug discovery,bioactive molecules, synthetic intermediates,and advanced materials development.. As our understanding grows,this compound will undoubtedly play an increasingly important role in shaping future scientific advancements.